Cas no 1806509-31-8 (2-Bromo-1-(3-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one
• CAS No: 1806509-31-8
• MF: C₁₁H₁₀Br₂F₂O₂
• MW: 372.000709056854
• CID: 4792876
• Update Time: 2025-06-09

2-Bromo-1-(3-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one

• Inchi： 1S/C11H10Br2F2O2/c1-6(13)9(16)8-4-2-3-7(5-12)10(8)17-11(14)15/h2-4,6,11H,5H2,1H3
• InChI Key： MANFTXZRTWSBIA-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(CBr)C=1OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-1-(3-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one

Introduction to 2-Bromo-1-(3-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one (CAS No. 1806509-31-8)

2-Bromo-1-(3-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one (CAS No. 1806509-31-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, including a bromomethyl group, a difluoromethoxy substituent, and a bromoalkyl ketone moiety. These functional groups contribute to its potential applications in various areas of chemical and biological research.

The molecular formula of 2-Bromo-1-(3-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one is C₁₄H₁₂Br₂F₂O₂, and its molecular weight is approximately 396.04 g/mol. The compound's structure includes a phenyl ring with a difluoromethoxy substituent at the 2-position and a bromomethyl group at the 3-position, attached to a propanone moiety with an additional bromo substituent. This intricate structure endows the compound with unique chemical properties and reactivity profiles, making it an interesting candidate for further investigation.

In recent years, 2-Bromo-1-(3-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one has been explored for its potential as an intermediate in the synthesis of bioactive molecules. The presence of multiple reactive functional groups allows for a wide range of chemical transformations, including nucleophilic substitution reactions, cross-coupling reactions, and electrophilic aromatic substitutions. These reactions can be leveraged to synthesize complex molecules with diverse biological activities.

One of the key areas of interest for 2-Bromo-1-(3-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one is its potential in drug discovery and development. The compound's structural features make it an attractive starting material for the synthesis of novel pharmaceutical agents. For instance, the difluoromethoxy group has been shown to enhance the metabolic stability and bioavailability of drug candidates, while the bromo substituents can serve as handles for further functionalization or labeling.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-1-(3-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that compounds derived from this intermediate exhibited significant antiproliferative activity against various cancer cell lines, suggesting its potential as a lead compound for further optimization.

Beyond its applications in medicinal chemistry, 2-Bromo-1-(3-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one has also been investigated for its use in materials science. The compound's reactivity and structural diversity make it suitable for the synthesis of functional polymers and other advanced materials. For example, researchers have explored its use in the development of stimuli-responsive materials that can be triggered by changes in pH or temperature, opening up new possibilities in areas such as drug delivery systems and smart coatings.

The synthesis of 2-Bromo-1-(3-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the bromination of aromatic compounds followed by substitution reactions to introduce the difluoromethoxy group and subsequent formation of the propanone moiety. Advances in synthetic methodologies have led to more efficient and scalable processes, making this compound more accessible for large-scale applications.

In conclusion, 2-Bromo-1-(3-(bromomethyl)-2-(difluoromethoxy)phenyl)propan-1-one (CAS No. 1806509-31-8) is a multifaceted organic compound with significant potential in various fields of research and development. Its unique structural features and reactivity profiles make it an attractive candidate for further exploration in medicinal chemistry, materials science, and other related disciplines. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in modern scientific endeavors.